molecular formula C11H8ClNO2 B8369407 2-Carboxy-7-methyl-4-chloroquinoline

2-Carboxy-7-methyl-4-chloroquinoline

Cat. No.: B8369407
M. Wt: 221.64 g/mol
InChI Key: OHNSLONXAWKGPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Carboxy-7-methyl-4-chloroquinoline is a useful research compound. Its molecular formula is C11H8ClNO2 and its molecular weight is 221.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H8ClNO2

Molecular Weight

221.64 g/mol

IUPAC Name

4-chloro-7-methylquinoline-2-carboxylic acid

InChI

InChI=1S/C11H8ClNO2/c1-6-2-3-7-8(12)5-10(11(14)15)13-9(7)4-6/h2-5H,1H3,(H,14,15)

InChI Key

OHNSLONXAWKGPO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)C(=CC(=N2)C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 20 mL POCl3 was added 2-carboxy-7-methyl-4-hydroxyquinoline (2.5 g, 12.3 mmol) and PCl5 (11.5 g, 55 mmol). The mixture was heated to 130° C. for 3 hours. The reaction mixture was cooled and poured onto ice. The solution was neutralized with solid NaOH and adjusted to pH 11 with solid KOH. The tan precipitate was filtered, slurried in 250 mL water and adjusted to pH 2 with concentrated HCl. The resultant solid was filtered and dried to afford 2-carboxy-7-methyl-4-chloroquinoline (1.34 g, 50%).
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11.5 g
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